Cas no 2580241-26-3 (5-{(benzyloxy)carbonylamino}-6-methoxypyrazine-2-carboxylic acid)

• Product Name: 5-{(benzyloxy)carbonylamino}-6-methoxypyrazine-2-carboxylic acid
• CAS No: 2580241-26-3
• MF: C₁₄H₁₃N₃O₅
• MW: 303.270123243332
• CID: 5661428
• PubChem ID: 165893949
• Update Time: 2025-08-05

5-{(benzyloxy)carbonylamino}-6-methoxypyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{[(benzyloxy)carbonyl]amino}-6-methoxypyrazine-2-carboxylic acid
• EN300-27732631
• 2580241-26-3
• 5-{(benzyloxy)carbonylamino}-6-methoxypyrazine-2-carboxylic acid

• Inchi： 1S/C14H13N3O5/c1-21-12-11(15-7-10(16-12)13(18)19)17-14(20)22-8-9-5-3-2-4-6-9/h2-7H,8H2,1H3,(H,18,19)(H,15,17,20)
• InChI Key： PVXQCTMZUGCPBB-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=NC(C(=O)O)=CN=1)OC)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 303.08552052g/mol
• Monoisotopic Mass: 303.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 111Ų

Additional information on 5-{(benzyloxy)carbonylamino}-6-methoxypyrazine-2-carboxylic acid

Introduction to 5-{(benzyloxy)carbonylamino}-6-methoxypyrazine-2-carboxylic acid (CAS No. 2580241-26-3)

5-{(benzyloxy)carbonylamino}-6-methoxypyrazine-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2580241-26-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazine derivatives, a class of heterocyclic compounds known for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a benzyloxy carbonyl group and a methoxy substituent, contribute to its unique chemical properties and potential applications.

The synthesis and characterization of 5-{(benzyloxy)carbonylamino}-6-methoxypyrazine-2-carboxylic acid have been subjects of extensive research due to its promising role as an intermediate in the production of bioactive molecules. The benzyloxy carbonyl moiety, a common protective group in peptide synthesis, enhances the stability and reactivity of the molecule, making it valuable in multi-step synthetic pathways. Additionally, the methoxy group at the 6-position introduces electronic and steric effects that can modulate the biological activity of the compound.

In recent years, pyrazine derivatives have been extensively studied for their potential in treating various diseases, including cancer, inflammation, and infectious disorders. The structural framework of 5-{(benzyloxy)carbonylamino}-6-methoxypyrazine-2-carboxylic acid allows for modifications that can fine-tune its pharmacological properties. For instance, studies have shown that pyrazine-based compounds can interact with specific biological targets, such as kinases and transcription factors, which are critical in disease mechanisms.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural versatility to develop novel inhibitors and activators targeting key enzymes involved in metabolic pathways. The benzyloxy carbonyl group serves as a handle for further functionalization, enabling chemists to introduce additional pharmacophores or modify existing ones. This flexibility has made 5-{(benzyloxy)carbonylamino}-6-methoxypyrazine-2-carboxylic acid a valuable building block in medicinal chemistry.

Recent advancements in computational chemistry have further enhanced the understanding of how 5-{(benzyloxy)carbonylamino}-6-methoxypyrazine-2-carboxylic acid interacts with biological systems. Molecular docking studies have revealed that this compound can bind to specific protein pockets with high affinity, suggesting its potential as an antagonist or agonist. These findings align with experimental observations where modified pyrazine derivatives have shown therapeutic efficacy in preclinical models.

The pharmaceutical industry has been particularly interested in pyrazine derivatives due to their favorable pharmacokinetic profiles. 5-{(benzyloxy)carbonylamino}-6-methoxypyrazine-2-carboxylic acid exemplifies this trend by combining structural features that promote solubility, bioavailability, and metabolic stability. These attributes are crucial for developing drugs that can withstand the body's natural processes while maintaining therapeutic activity.

Moreover, the compound's role in drug discovery extends beyond mere intermediates. It has been explored as a scaffold for designing molecules with enhanced binding affinity and selectivity. By strategically modifying its core structure, researchers aim to develop next-generation therapeutics that address unmet medical needs more effectively than existing treatments.

The synthetic pathways for 5-{(benzyloxy)carbonylamino}-6-methoxypyrazine-2-carboxylic acid have also seen significant innovation. Modern synthetic techniques, such as flow chemistry and catalytic processes, have improved yield and purity while reducing environmental impact. These advancements align with global efforts to sustainable drug manufacturing practices.

In conclusion, 5-{(benzyloxy)carbonylamino}-6-methoxypyrazine-2-carboxylic acid (CAS No. 2580241-26-3) represents a promising candidate in pharmaceutical research due to its versatile structure and potential applications. Its role as an intermediate in drug synthesis, combined with recent discoveries about its biological interactions, positions it as a key molecule in developing novel therapeutics. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in addressing complex diseases worldwide.